Cas no 2228147-37-1 (4-(3-ethylthiophen-2-yl)butan-2-ol)

• Product Name: 4-(3-ethylthiophen-2-yl)butan-2-ol
• CAS No: 2228147-37-1
• MF: C₁₀H₁₆OS
• MW: 184.298441886902
• CID: 6570822
• PubChem ID: 165613410
• Update Time: 2025-06-08

4-(3-ethylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethylthiophen-2-yl)butan-2-ol
• 2228147-37-1
• EN300-1731836

• Inchi： 1S/C10H16OS/c1-3-9-6-7-12-10(9)5-4-8(2)11/h6-8,11H,3-5H2,1-2H3
• InChI Key： RKURPUXRFPORFL-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CCC(C)O

Computed Properties

• Exact Mass: 184.09218630g/mol
• Monoisotopic Mass: 184.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-(3-ethylthiophen-2-yl)butan-2-ol

Comprehensive Overview of 4-(3-ethylthiophen-2-yl)butan-2-ol (CAS No. 2228147-37-1): Properties, Applications, and Industry Insights

4-(3-ethylthiophen-2-yl)butan-2-ol (CAS No. 2228147-37-1) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This compound combines a thiophene ring with an ethyl substituent and a hydroxyl-functionalized butyl chain, making it a versatile intermediate for synthetic applications. Its molecular formula, C₁₀H₁₆OS, reflects a balance of hydrophobicity and reactivity, ideal for designing advanced materials or bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-(3-ethylthiophen-2-yl)butan-2-ol has surged, driven by trends in green chemistry and sustainable synthesis. Researchers frequently search for "thiophene derivatives in drug discovery" or "ethyl-substituted heterocycles," highlighting its relevance. The compound’s thiophene core is particularly valued for its electron-rich properties, which are critical in developing organic semiconductors and photonics materials. Its CAS No. 2228147-37-1 is often queried in databases for structure-activity relationship (SAR) studies.

From a synthetic perspective, 4-(3-ethylthiophen-2-yl)butan-2-ol serves as a precursor for chiral ligands and catalysts, aligning with the industry’s shift toward asymmetric synthesis. Its hydroxyl group allows for further functionalization, enabling applications in flavor and fragrance industries, where subtle structural modifications can yield novel organoleptic profiles. Searches for "thiophene-based fragrances" or "ethyl-thiophene applications" underscore its interdisciplinary utility.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with rigorous quality control standards. The compound’s stability under ambient conditions makes it suitable for industrial-scale production, addressing queries about "scalable synthesis of thiophene derivatives." Additionally, its low toxicity profile (as per available data) positions it favorably for cosmetic and biocompatible material research.

Emerging applications of 4-(3-ethylthiophen-2-yl)butan-2-ol include its use in polymeric coatings and adhesives, where its thiophene moiety enhances thermal stability. This aligns with the growing market for "high-performance polymers," a frequently searched term in material science forums. Furthermore, its potential role in agrochemicals as a scaffold for eco-friendly pesticides is under exploration, resonating with global interest in "sustainable crop protection."

In summary, 4-(3-ethylthiophen-2-yl)butan-2-ol (CAS No. 2228147-37-1) exemplifies the convergence of synthetic versatility and industrial applicability. Its relevance to life sciences, materials engineering, and green chemistry ensures continued research attention, as evidenced by rising database queries and patent filings. Future studies may focus on optimizing its stereoselective synthesis or expanding its utility in energy storage technologies.